Cas no 89001-54-7 (Benzoic acid, 2-(bromomethyl)-4-nitro-, ethyl ester)
Benzoic acid, 2-(bromomethyl)-4-nitro-, ethyl ester is a versatile organic compound with significant synthetic applications. This compound exhibits high reactivity and selectivity, making it a valuable intermediate in the synthesis of various organic compounds. Its unique structural features provide stability and enhance its performance in chemical reactions, particularly in the pharmaceutical and agrochemical industries.
89001-54-7 structure
Product Name:Benzoic acid, 2-(bromomethyl)-4-nitro-, ethyl ester
CAS No:89001-54-7
MF:C10H10BrNO4
MW:288.094702243805
CID:616635
PubChem ID:58066683
Update Time:2025-07-14
Benzoic acid, 2-(bromomethyl)-4-nitro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-(bromomethyl)-4-nitro-, ethyl ester
- ethyl 2-(bromomethyl)-4-nitrobenzoate
- Ethyl-2-(bromomethyl)-4-nitrobenzoate
- 2-bromomethyl-4-nitro-benzoic acid ethyl ester
- DTXSID20728734
- 89001-54-7
- TVUNJJJIGGBKHX-UHFFFAOYSA-N
- FT-0749430
- SCHEMBL429791
-
- Inchi： 1S/C10H10BrNO4/c1-2-16-10(13)9-4-3-8(12(14)15)5-7(9)6-11/h3-5H,2,6H2,1H3
- InChI Key： TVUNJJJIGGBKHX-UHFFFAOYSA-N
- SMILES： BrCC1C=C(C=CC=1C(=O)OCC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 286.97932g/mol
- Monoisotopic Mass: 286.97932g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 72.1Ų
Benzoic acid, 2-(bromomethyl)-4-nitro-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015006095-250mg |
Ethyl 2-bromomethyl-4-nitrobenzoate |
89001-54-7 | 97% | 250mg |
$494.40 | 2023-08-31 | |
| Alichem | A015006095-500mg |
Ethyl 2-bromomethyl-4-nitrobenzoate |
89001-54-7 | 97% | 500mg |
$839.45 | 2023-08-31 | |
| Alichem | A015006095-1g |
Ethyl 2-bromomethyl-4-nitrobenzoate |
89001-54-7 | 97% | 1g |
$1519.80 | 2023-08-31 |
Benzoic acid, 2-(bromomethyl)-4-nitro-, ethyl ester Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
89001-54-7 (Benzoic acid, 2-(bromomethyl)-4-nitro-, ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
